Cas no 61592-47-0 (1-(4-bromophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(4-bromophenyl)-2-chloroethan-1-ol
• CAS No: 61592-47-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD14530895
• CID: 473622
• PubChem ID: 12300419
• Update Time: 2025-06-30

1-(4-bromophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-(chloromethyl)-
• (+/-)-2-Chlor-1-hydroxy-1-(4-brom-phenyl)-aethan
• 1-(4-bromo-phenyl)-2-chloro-ethanol
• 1-(4-Brom-phenyl)-2-chlor-aethanol
• 2-chloro-1-(4-bromophenyl)ethanol
• 1-(4-bromophenyl)-2-chloroethan-1-ol
• SCHEMBL3721488
• EN300-295701
• 61592-47-0
• AKOS017560532

• MDL： MFCD14530895
• Inchi： 1S/C8H8BrClO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5H2
• InChI Key： NGBKYBZRHPFKQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCl)O

Computed Properties

• Exact Mass: 233.94500
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.72130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-2-chloroethan-1-ol

1-(4-Bromophenyl)-2-Chloroethan-1-Ol: A Comprehensive Overview

1-(4-Bromophenyl)-2-Chloroethan-1-ol, also known by its CAS number CAS No. 61592-47-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research in recent years, particularly in the context of its role in drug discovery, polymer synthesis, and advanced material engineering.

The molecular structure of 1-(4-Bromophenyl)-2-Chloroethan-1-ol comprises a hydroxyl group (-OH) attached to a carbon atom, which is further connected to a chlorine atom and a bromophenyl group. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it highly versatile for various chemical reactions. The presence of the bromine atom at the para position of the phenyl ring enhances the compound's stability and reactivity, which are critical factors in its applications.

Recent studies have highlighted the potential of CAS No. 61592-47-0 in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anti-cancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory effects on specific enzymes associated with cancer cell proliferation.

In addition to its pharmaceutical applications, 1-(4-Bromophenyl)-2-Chloroethan-1-ol has found utility in polymer science. Its ability to undergo nucleophilic substitution reactions makes it an ideal monomer for synthesizing advanced polymers with tailored properties. A recent breakthrough in this area involves the use of this compound as a building block for creating stimuli-responsive polymers, which can change their physical properties in response to external stimuli such as temperature or pH levels.

The synthesis of CAS No. 61592-47-0 has also been optimized through innovative chemical methodologies. Traditionally, this compound was synthesized via multi-step processes involving halogenation and hydroxylation reactions. However, recent advancements have introduced more efficient routes, such as one-pot synthesis techniques that reduce production time and costs while maintaining high purity levels.

The environmental impact of using 1-(4-Bromophenyl)-2-Chloroethan-1-ol has also been a topic of interest among researchers. Studies have shown that this compound exhibits biodegradability under specific conditions, making it a more sustainable option compared to some traditional chemical precursors. This aspect is particularly relevant in the context of increasing global emphasis on green chemistry and sustainable manufacturing practices.

In conclusion, CAS No. 61592-47-0, or 1-(4-Bromophenyl)-2-Chloroethan-1-ol, stands as a testament to the ongoing innovation in chemical synthesis and application development. Its unique properties and versatility continue to drive research across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.